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Compound of Interest

Compound Name:
Methyl 4-oxotetrahydro-2H-pyran-

3-carboxylate

Cat. No.: B174112 Get Quote

Technical Support Center: Methyl 4-oxotetrahydro-
2H-pyran-3-carboxylate
This guide provides essential safety information, handling procedures, and disposal guidelines

for Methyl 4-oxotetrahydro-2H-pyran-3-carboxylate. It is intended for researchers, scientists,

and professionals in drug development.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with Methyl 4-oxotetrahydro-2H-pyran-3-
carboxylate?

A1: Methyl 4-oxotetrahydro-2H-pyran-3-carboxylate is a hazardous substance. The primary

hazards include:

Harmful if swallowed (H302).[1]

Causes skin irritation (H315).[1]

Causes serious eye irritation (H319).[1]

Harmful if inhaled (H332).[1]
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May cause respiratory irritation (H335).[1]

Q2: What personal protective equipment (PPE) is required when handling this compound?

A2: Appropriate PPE must be worn to minimize exposure. This includes:

Eye Protection: Chemical safety goggles or a face shield.[2][3]

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).

Skin and Body Protection: A lab coat or flame-retardant antistatic protective clothing is

recommended.[2]

Respiratory Protection: If working outside a fume hood or in a poorly ventilated area, a

respirator with an appropriate filter is necessary.

Q3: What are the proper storage conditions for Methyl 4-oxotetrahydro-2H-pyran-3-
carboxylate?

A3: The compound should be stored in an inert atmosphere at a temperature between 2-8°C.

[1] The container should be kept tightly closed in a dry and well-ventilated place.[2] It should be

stored away from heat and sources of ignition.[2]

Q4: What should I do in case of a spill?

A4: In the event of a spill, immediately clear the area of personnel and move upwind.[3] Avoid

breathing vapors.[3] Contain and absorb the spill with an inert material such as sand, earth, or

vermiculite.[3] Place the absorbed material into a suitable, labeled container for waste disposal.

[3] After cleanup, decontaminate and launder all protective clothing and equipment before

storing and re-using.[3]

Q5: How do I properly dispose of waste containing this chemical?

A5: All waste material must be disposed of in accordance with national and local regulations.[2]

Dispose of the contents/container to an approved waste disposal plant.[2] Do not mix with other

waste.[2] Handle uncleaned containers as you would the product itself.[2]
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Troubleshooting Guide
Issue Possible Cause Solution

Eye or Skin Irritation
Direct contact with the

chemical.

Eyes: Immediately rinse with

plenty of water for several

minutes, removing contact

lenses if present and easy to

do. Continue rinsing.[3][4] If

irritation persists, seek medical

attention.[3][4] Skin: Take off

immediately all contaminated

clothing. Rinse skin with

water/shower.[2]

Inhalation Exposure
Inadequate ventilation or

handling outside a fume hood.

Move the affected person to

fresh air. If they feel unwell,

call a poison center or doctor.

[5]

Accidental Ingestion
Improper handling or personal

hygiene practices.

If swallowed, make the victim

drink water (two glasses at

most).[2] Seek immediate

medical attention.

Quantitative Data Summary
Property Value Source

Physical Form Liquid [1]

Storage Temperature 2-8°C [1]

Boiling Point 166 - 166.5 °C [2]

Density 1.084 g/cm³ at 25 °C [2]

Experimental Protocols
Protocol for Handling and Use:
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Preparation: Before handling, ensure you are in a well-ventilated area, preferably within a

chemical fume hood. Have all necessary PPE on and a spill kit readily accessible.

Dispensing: Use only non-sparking tools.[2] Ground/bond the container and receiving

equipment to prevent static discharge.[2]

Procedure: When performing reactions, add the chemical slowly to the reaction vessel to

control any potential exothermic reactions. Keep the container tightly closed when not in use.

[2]

Post-Handling: After handling, wash hands and any exposed skin thoroughly.[3] Clean the

work area and any equipment used.

Protocol for Spill Neutralization and Cleanup:

Evacuate and Ventilate: Immediately evacuate the area and ensure it is well-ventilated.

Containment: Use an inert absorbent material like sand, earth, or vermiculite to contain the

spill.[3]

Collection: Carefully collect the absorbed material into a labeled, sealable container for

hazardous waste.[3]

Decontamination: Clean the spill area with a suitable decontamination solution.

Disposal: Dispose of the waste container according to institutional and local regulations for

hazardous chemical waste.[2]

Visualizations
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Caption: General workflow for handling Methyl 4-oxotetrahydro-2H-pyran-3-carboxylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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